Cas no 107271-02-3 (1-methyl-4-(1-phenylsulfanylethyl)benzene)

1-methyl-4-(1-phenylsulfanylethyl)benzene structure
107271-02-3 structure
Product Name:1-methyl-4-(1-phenylsulfanylethyl)benzene
CAS No:107271-02-3
MF:C15H16S
MW:228.352542877197
CID:1183249
PubChem ID:13764329
Update Time:2025-04-20

1-methyl-4-(1-phenylsulfanylethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-4-(1-phenylsulfanylethyl)benzene
    • CTK0G3084
    • AGN-PC-00NVZF
    • phenyl 1-(p-CH3-phenyl)ethyl sulfide
    • 1-methyl-4-[(1-phenylthio)ethyl]benzene
    • ACMC-20maxr
    • Benzene, 1-methyl-4-[1-(phenylthio)ethyl]-
    • CTK0G3084; AGN-PC-00NVZF; phenyl 1-(p-CH3-phenyl)ethyl sulfide; 1-methyl-4-[(1-phenylthio)ethyl]benzene; ACMC-20maxr; Benzene, 1-methyl-4-[1-(phenylthio)ethyl]-;
    • DTXSID40548799
    • 1-Methyl-4-[1-(phenylsulfanyl)ethyl]benzene
    • 107271-02-3
    • Inchi: 1S/C15H16S/c1-12-8-10-14(11-9-12)13(2)16-15-6-4-3-5-7-15/h3-11,13H,1-2H3
    • InChI Key: FTBPMJREFVFNCP-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C(C)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 228.09738
  • Monoisotopic Mass: 228.09727168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0
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